Cas no 1807016-64-3 (Methyl 2-bromo-5-chloro-4-cyanobenzoate)

• Product Name: Methyl 2-bromo-5-chloro-4-cyanobenzoate
• CAS No: 1807016-64-3
• MF: C₉H₅BrClNO₂
• MW: 274.498500585556
• CID: 4954662
• Update Time: 2025-10-28

Methyl 2-bromo-5-chloro-4-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-5-chloro-4-cyanobenzoate

• Inchi： 1S/C9H5BrClNO2/c1-14-9(13)6-3-8(11)5(4-12)2-7(6)10/h2-3H,1H3
• InChI Key： QQHPACOICGHJTE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=CC=1C(=O)OC)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 275
• XLogP3: 2.8
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-bromo-5-chloro-4-cyanobenzoate

Methyl 2-bromo-5-chloro-4-cyanobenzoate (CAS No. 1807016-64-3): A Comprehensive Overview

Methyl 2-bromo-5-chloro-4-cyanobenzoate (CAS No. 1807016-64-3) is a versatile organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceutical research, and materials science. This compound is characterized by its unique structural features, which include a bromine, chlorine, and cyano group substituted on a benzoate ring. These functional groups endow the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The chemical structure of Methyl 2-bromo-5-chloro-4-cyanobenzoate can be represented as C₉H₅BrClNO₂. The presence of the bromine and chlorine atoms introduces halogen functionalities, which are known to enhance the reactivity and stability of organic molecules. The cyano group, on the other hand, imparts significant electronic effects and can participate in various chemical reactions, making the compound a valuable building block in synthetic pathways.

In recent years, Methyl 2-bromo-5-chloro-4-cyanobenzoate has been extensively studied for its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The compound's halogenated and cyano functionalities provide multiple points of reactivity, allowing chemists to tailor its properties for specific therapeutic targets. For instance, researchers have explored its utility in the development of anticancer agents, where the bromine and chlorine substituents can enhance the compound's ability to interact with specific proteins or enzymes involved in cancer progression.

Beyond pharmaceutical applications, Methyl 2-bromo-5-chloro-4-cyanobenzoate has also found use in materials science. Its unique combination of functional groups makes it suitable for the synthesis of advanced materials with tailored properties. For example, it can be used as a monomer in the preparation of polymers with enhanced mechanical strength and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Methyl 2-bromo-5-chloro-4-cyanobenzoate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the bromination and chlorination of a substituted benzoic acid followed by esterification with methanol. The resulting compound can then be further modified through various chemical transformations to introduce additional functional groups or to optimize its properties for specific applications.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly approaches for the production of Methyl 2-bromo-5-chloro-4-cyanobenzoate. For instance, green chemistry principles have been applied to develop catalysts that can facilitate the selective introduction of halogen atoms with minimal by-products and waste generation. These improvements not only enhance the sustainability of the synthesis process but also reduce costs and improve scalability.

In addition to its practical applications, Methyl 2-bromo-5-chloro-4-cyanobenzoate has also been studied for its fundamental chemical properties. Researchers have investigated its spectroscopic behavior using techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) to gain insights into its molecular structure and dynamics. These studies have provided valuable data that can inform the design of more complex molecules with desired functionalities.

The safety profile of Methyl 2-bromo-5-chloro-4-cyanobenzoate is another important consideration for its use in various applications. While it is not classified as a hazardous material, proper handling procedures should be followed to ensure safe use. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and storing the compound in sealed containers away from incompatible substances.

In conclusion, Methyl 2-bromo-5-chloro-4-cyanobenzoate (CAS No. 1807016-64-3) is a multifaceted compound with a wide range of potential applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique combination of functional groups makes it a valuable building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new possibilities for this versatile molecule, further solidifying its importance in modern scientific endeavors.